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Compound of Interest

Compound Name:
4-Chloro-2-cyanophenylboronic

acid

CAS No.: 819070-53-6

Cat. No.: B1425649

Get Quote

Core Identity & Strategic Application in Medicinal Chemistry

Executive Summary
This technical guide provides a comprehensive analysis of (4-Chloro-2-cyanophenyl)boronic

acid (CAS: 819070-53-6), a critical bi-functional building block in modern drug discovery. Unlike

simple phenylboronic acids, this molecule presents a unique "push-pull" electronic environment

due to the orthogonal reactivity of the electron-withdrawing nitrile (CN) and chloro (Cl) groups.

This guide moves beyond basic properties to address the specific challenges of working with

ortho-cyano boronic acids—specifically protodeboronation and anhydride formation—and

provides self-validating protocols for their synthesis and application in Suzuki-Miyaura cross-

couplings.

Part 1: Chemical Identity & Structural Analysis[1]
The IUPAC name (4-Chloro-2-cyanophenyl)boronic acid dictates the structural priority: the

boronic acid moiety defines position 1, forcing the nitrile to position 2 and the chlorine to
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position 4. This specific substitution pattern is non-trivial; the ortho-cyano group exerts

significant steric and electronic influence on the boron center.

Core Specifications Table
Property Specification Critical Note

IUPAC Name
(4-Chloro-2-

cyanophenyl)boronic acid

Boronic acid takes priority over

nitrile.

CAS Number 819070-53-6
Distinct from the pinacol ester

(often mislabeled).

Molecular Formula C₇H₅BClNO₂

Molecular Weight 181.38 g/mol

Appearance White to off-white powder
Yellowing indicates oxidation

or protodeboronation.

Solubility DMSO, Methanol, THF
Poor solubility in non-polar

solvents (Hexane).

pKa (Boronic Acid) ~8.0 - 8.5 (Estimated)
Lower than PhB(OH)₂ due to

EWG effects of CN/Cl.

Storage 2-8°C, Inert Atmosphere
Hygroscopic; tends to form

boroxines (anhydrides).

The "Ortho-Cyano" Effect
The proximity of the nitrile group (position 2) to the boronic acid (position 1) creates two

competing phenomena:

Electronic Activation: The electron-withdrawing nature of the nitrile increases the Lewis

acidity of the boron center, facilitating the formation of the boronate "ate" complex (the active

species in transmetallation).

Protodeboronation Risk: The same electronic withdrawal stabilizes the aryl anion

intermediate if the C-B bond cleaves, making this molecule highly susceptible to base-

catalyzed protodeboronation (loss of the boron group) under standard Suzuki conditions.
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Part 2: Synthetic Routes & Mechanistic Causality
Synthesizing this molecule requires avoiding nucleophilic attack on the nitrile group. Direct

lithiation of 4-chloro-benzonitrile is risky because organolithiums attack nitriles to form

imines/ketones.

The Gold Standard: Miyaura Borylation
The most robust industrial route utilizes the Palladium-catalyzed borylation of 2-bromo-5-

chlorobenzonitrile. This method preserves the nitrile and chlorine functionalities.

Precursor Mapping Logic:

Target: Boron at C1, Nitrile at C2, Chlorine at C4.

Precursor (Benzonitrile numbering): Nitrile at C1, Bromine at C2, Chlorine at C5.

Transformation: The C2-Br bond is converted to C2-B. When re-numbered for the boronic

acid product, C2 becomes C1.

Synthesis Workflow Diagram

Figure 1: Robust Synthesis via Miyaura Borylation avoiding Nitrile attack.
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(CAS: 64169-34-2)

Bis(pinacolato)diboron (B2pin2)
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Catalytic Cycle NaIO4 / NH4OAc
or Acidic Hydrolysis

Cleavage (4-Chloro-2-cyanophenyl)
boronic acid

Purification
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Part 3: Reactivity Profile & Applications
Suzuki-Miyaura Coupling Dynamics
In drug discovery, this molecule is used to introduce the 3-chloro-6-cyanophenyl motif (relative

to the connection point).

The Challenge: The reaction competes between Transmetallation (Productive) and

Protodeboronation (Destructive).
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Mechanism:[1][2][3] High pH generates the boronate anion.[4] While necessary for

transmetallation, the ortho-cyano group stabilizes the transition state for hydrolytic C-B bond

cleavage.

Solution: Use "anhydrous" conditions or mild bases (K₃PO₄) and rapid heating (microwave)

to favor the cross-coupling kinetic pathway over the decomposition pathway.

Coupling Mechanism & Competitive Pathways

Figure 2: Competitive pathways in Suzuki Coupling of Ortho-Cyano Boronic Acids.
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Part 4: Handling, Stability & Quality Control
The "Self-Validating" QC System
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Boronic acids are notorious for varying quality due to dehydration (boroxine formation). A self-

validating system checks the "active boron" content before committing valuable starting

materials.

Protocol: 11B-NMR Validation

Why: 1H-NMR is often insufficient to distinguish between the acid, the boroxine trimer, and

the protodeboronated byproduct (3-chlorobenzonitrile).

Method: Dissolve 10mg in DMSO-d6.

Interpretation:

δ ~28-30 ppm (Broad): Monomeric Boronic Acid (Good).

δ ~19-22 ppm: Boroxine (Acceptable, but stoichiometry changes).

No Boron Signal: Protodeboronation occurred (Reject).

Storage Protocol
Atmosphere: Argon/Nitrogen (prevents aerobic oxidation of C-B bond).

Temperature: < 4°C (slows anhydride formation).

Container: Tightly sealed glass; avoid long-term storage in plastic (boron leaching).

Part 5: Experimental Protocols
Optimized Suzuki Coupling (High-Success Rate)
Designed to minimize protodeboronation.

Reagents:

(4-Chloro-2-cyanophenyl)boronic acid (1.2 equiv)[5]

Aryl Bromide partner (1.0 equiv)[6]
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Catalyst: Pd(dppf)Cl₂·DCM (5 mol%) - Robust against steric bulk.

Base: K₃PO₄ (3.0 equiv) - Milder than Carbonates, better buffering.

Solvent: 1,4-Dioxane / Water (10:1) - Low water content reduces hydrolysis risk.

Step-by-Step:

Degassing: Charge solid reagents into a vial. Seal and purge with Argon for 5 minutes.

Reason: Oxygen kills Pd(0) and promotes phenol formation.

Solvation: Add degassed Dioxane/Water.

Activation: Heat rapidly to 90°C (or 100°C in Microwave for 30 mins). Reason: Fast heating

bypasses the slow decomposition window.

Monitoring: Check TLC/LCMS. Look for the disappearance of the Aryl Bromide.

Self-Check: If the Aryl Bromide remains but Boronic Acid is gone, protodeboronation

occurred. Add more Boronic Acid (0.5 equiv) and check pH.

Synthesis of the Boronic Acid (from 2-Bromo-5-
chlorobenzonitrile)

Mix: 2-Bromo-5-chlorobenzonitrile (1.0 eq), Bis(pinacolato)diboron (1.1 eq), KOAc (3.0 eq) in

Dioxane.

Catalyst: Add Pd(dppf)Cl₂ (3 mol%).

Reaction: 90°C for 4-12h.

Workup: Filter through Celite. Concentrate.

Hydrolysis (Critical Step): Treat the resulting pinacol ester with NaIO₄ (3 eq) and NH₄OAc (3

eq) in Acetone/Water for 16h. This oxidative cleavage is gentler than using concentrated

HCl, preserving the nitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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